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To provide context, the table below summarizes several HDAC6 inhibitor combinations and their calculated

synergistic effects from recent research. This illustrates how the CI is applied and reported for similar

compounds.

HDAC6 Inhibitor
Combination
Partner

Cancer Model
Reported
Combination Index
(CI)

Citation

TH34

(HDAC6/8/10
inhibitor)

Retinoic Acid Neuroblastoma CI < 0.1 (for 10 µM

of each)

[1]

WT-161 OTX015 (BET
inhibitor)

Osteosarcoma Synergism (CI < 1) [2]

ACY-1215
(Ricolinostat)

Bortezomib
(Proteasome

inhibitor)

Multiple Myeloma,
Hepatocellular

Carcinoma

Synergistic effect
observed

[3]

Tubastatin A Celecoxib (COX-2

inhibitor)

Tongue Squamous Cell

Carcinoma

Synergistic effect

observed

[4]
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Experimental Protocol for Determining Combination
Index

Since direct data is unavailable, here is a standard methodology you can follow to calculate the CI for

HDAC6-IN-10 in your own experiments, based on the widely used Chou-Talalay method [2].

The workflow involves designing a combination experiment, collecting dose-response data, and using

specialized software for analysis, as outlined below:
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Design Combination Experiment

Treat cells with:
- HDAC6-IN-10 alone
- Partner drug alone
- Fixed-ratio combinations

Measure Dose-Response
(e.g., cell viability)

Input data into software:
- CompuSyn
- CalcuSyn

Software calculates
Combination Index (CI)

Interpret CI Value:
CI < 1 = Synergy
CI = 1 = Additive

CI > 1 = Antagonism

Click to download full resolution via product page

Key Steps in Detail:

Experimental Setup: Treat your chosen cell lines with a series of concentrations of HDAC6-IN-10
alone, the combination partner drug alone, and the two drugs combined at a fixed constant ratio

across their respective dose-response curves [2].
Viability Assay: Measure the effect of each treatment on cell viability after a set period (e.g., 48 or 72

hours) using a standard assay like CCK-8 or CellTiter-Glo [2].
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Software Analysis: Input the dose and effect (fraction affected) data for each single drug and the

combinations into specialized software like CompuSyn or CalcuSyn. These programs use the
median-effect principle of the Chou-Talalay method to compute the CI value for each data point [2].

Interpretation: As shown in the diagram, a CI value of less than 1 indicates a synergistic interaction
between the two drugs.

Frequently Asked Questions

Why can't I find specific combination index data for HDAC6-IN-10? HDAC6-IN-10 is likely a research-

grade compound used primarily in early-stage, non-publicized basic research. Comprehensive drug

combination profiling data for such compounds is often generated in-house by researchers and may not be

published in detail. The published literature focuses on more established or clinical-stage inhibitors.

What are the common pitfalls when calculating CI for HDAC inhibitors?

Incorrect Dose Range: Using doses that are too high or too low can fail to capture the true
interaction. A preliminary IC50 determination for each drug alone is crucial.

Fixed Ratio: It is critical to maintain a constant ratio of the two drugs across all combination doses to
ensure a valid isobologram analysis.

Data Quality: The accuracy of the CI calculation is highly dependent on the precision and
reproducibility of the original viability assay data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Documented Examples of HDAC6 Inhibitor Combinations].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b12866919#hdac6-in-10-combination-index-calculation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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